Cas no 74513-62-5 (Trimegestone)

Trimegestone is a synthetic progestogen with high selectivity for the progesterone receptor, exhibiting potent progestational activity. It is primarily utilized in hormone replacement therapy (HRT) and contraceptive formulations due to its strong endometrial efficacy and favorable metabolic profile. Trimegestone demonstrates minimal androgenic, glucocorticoid, or mineralocorticoid activity, reducing the risk of undesirable side effects. Its high bioavailability and predictable pharmacokinetics make it a reliable option for clinical applications. The compound’s stability and compatibility with estrogenic components further enhance its utility in combination therapies. Trimegestone is valued for its safety profile and consistent performance in maintaining hormonal balance.
Trimegestone structure
Trimegestone structure
Product Name:Trimegestone
CAS No:74513-62-5
MF:C22H30O3
MW:342.471807003021
CID:59602
PubChem ID:68926
Update Time:2025-10-16

Trimegestone Chemical and Physical Properties

Names and Identifiers

    • Trimegestone
    • TriMeprazine-d6 HeMitartrate Salt
    • TRIMEBUTINEMALEATE
    • (8S,13S,14S,17S)-17-[(2S)-2-Hydroxypropanoyl]-13,17-dimethyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
    • Estra-4,9-dien-3-one, 17-(2-hydroxy-1-oxopropyl)-17-methyl-, (17beta(S))-
    • Trimegestone [USAN:INN:BAN]
    • TRIMEGESTONE [WHO-DD]
    • TRIMEGESTONE [MART.]
    • Totelle Sekvens, Ondeva
    • HY-106827
    • UNII-4658K0H08W
    • CS-0026647
    • Trimegestone [INN]
    • Ru-27987
    • Trimegestone (USAN/INN)
    • CHEBI:136027
    • NS00069859
    • ESTRA-4,9-DIEN-3-ONE, 17-(2-HYDROXY-1-OXOPROPYL)-17-METHYL-, (17.BETA.(S))-
    • 74513-62-5
    • DTXSID201317995
    • DB13129
    • AT35938
    • D06235
    • RU 27987
    • TRIMEGESTONE [USAN]
    • A838156
    • 17beta-(S)-Lactoyl-17-methylestra-4,9-dien-3-one
    • SCHEMBL518768
    • Ondeva
    • CHEMBL2104765
    • AKOS015967450
    • 4658K0H08W
    • AC-24967
    • Q7842164
    • Inchi: 1S/C22H30O3/c1-13(23)20(25)22(3)11-9-19-18-6-4-14-12-15(24)5-7-16(14)17(18)8-10-21(19,22)2/h12-13,18-19,23H,4-11H2,1-3H3/t13-,18+,19-,21-,22+/m0/s1
    • InChI Key: JUNDJWOLDSCTFK-MTZCLOFQSA-N
    • SMILES: O=C([C@H](C)O)[C@@]1(C)CC[C@H]2[C@@H]3CCC4=CC(CCC4=C3CC[C@@]21C)=O

Computed Properties

  • Exact Mass: 342.21900
  • Monoisotopic Mass: 342.219
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 700
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 522.6±50.0 °C at 760 mmHg
  • Flash Point: 284.0±26.6 °C
  • Refractive Index: 1.568
  • PSA: 54.37000
  • LogP: 4.14860
  • Vapor Pressure: 0.0±3.1 mmHg at 25°C

Trimegestone Security Information

Trimegestone Pricemore >>

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